Cas no 18093-44-2 (1,4-Naphthalenedione, 2-methyl-3-undecyl-)

• Product Name: 1,4-Naphthalenedione, 2-methyl-3-undecyl-
• CAS No: 18093-44-2
• MF: C₂₂H₃₀O₂
• MW: 326.472406864166
• CID: 2783307
• PubChem ID: 502619
• Update Time: 2025-04-21

1,4-Naphthalenedione, 2-methyl-3-undecyl- Chemical and Physical Properties

Names and Identifiers

• 3-undecyl-2-hydroxyl-1,4-naphthoquinone
• 2-methyl-3-undecyl-naphthalene-1,4-dione
• 2-Methyl-3-undecyl-1,4-naphthoquinone
• 18093-44-2
• 1,4-Naphthalenedione, 2-methyl-3-undecyl-
• SCHEMBL15695046
• UHNQ
• DTXSID10333412

• Inchi： 1S/C22H30O2/c1-3-4-5-6-7-8-9-10-11-14-18-17(2)21(23)19-15-12-13-16-20(19)22(18)24/h12-13,15-16H,3-11,14H2,1-2H3
• InChI Key： ANINJZDEPNDTPH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(C)=C1CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 326.224580195Da
• Monoisotopic Mass: 326.224580195Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 34.1Ų